1-(Benzyloxy)-2,4-dibromobenzene
Overview
Description
1-(Benzyloxy)-2,4-dibromobenzene is an organic compound with the molecular formula C10H9Br2O. It is a colorless solid that is soluble in organic solvents. The compound is used as an intermediate in the synthesis of other chemical compounds, and has been studied for its potential applications in medicinal chemistry.
Scientific Research Applications
Synthesis and Organic Transformations
1-(Benzyloxy)-2,4-dibromobenzene is a valuable precursor in various organic synthesis processes. It is used in the synthesis of diverse derivatives through methods like regioselective bromination, ortho-metalation, and halogen/metal permutations (Diemer, Leroux, & Colobert, 2011). Additionally, it plays a role in the preparation of compounds such as 1,4-diethynylbenzene and 1,4-diethynyl-2,5-bis-nonyloxy-benzene through Sonogashira coupling reactions (Luo Chun-hua, 2007).
Electrochemical and Photophysical Studies
The electrochemical properties of dibromobenzene derivatives, including this compound, have been studied. For instance, polarographic studies in acetonitrile and dimethylformamide have provided insights into the formation of benzyne intermediates, which are critical in various chemical reactions (Wawzonek & Wagenknecht, 1964). Also, structural changes on excitation of luminescent dibromobenzene derivatives have been explored, highlighting the significance of such compounds in photophysical research (Basuroy et al., 2017).
Material Science and Polymer Chemistry
In material science and polymer chemistry, dibromobenzene derivatives are used in the synthesis of high molecular weight amphiphilic polyphenylenes, which have applications in various fields including electronics and nanotechnology (Kandre et al., 2005). Moreover, they are involved in the synthesis of antimitotic agents, demonstrating their potential in medicinal chemistry (Shetty et al., 2011).
Halogen-Metal Exchange Reactions
The compound is also significant in halogen-metal exchange reactions. Studies have been conducted to understand the mechanism and applications of such reactions, which are fundamental in organic synthesis (Bettinger & Filthaus, 2007).
Optical and Electronic Properties
The optical and electronic properties of dibromobenzene derivatives are investigated for applications in electronics and sensor technology. For instance, studies on band gap tuning and color switching in electrochromic materials involve such compounds (Xu et al., 2018).
Anticorrosive Applications
Research has also been directed towards exploring the use of dibromobenzene derivatives as anticorrosives, particularly in protecting metals like aluminium (Nesane et al., 2020).
properties
IUPAC Name |
2,4-dibromo-1-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Br2O/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XETLZFWWVYNKJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Br2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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